Photo-controllable electronic switches based on azopyridine derivatives†

Chemical Communications Pub Date: 2012-07-19 DOI: 10.1039/C2CC34457B

Abstract

Stable photo-controllable electronic switches based on new light-sensitive azopyridines are reported herein. Such systems produce notable variations in the cathodic current density on working at low reduction potentials when UV light falls on them. The appropriate design of the azopyridine chromophore allows modulating the response time of the final opto-electronic switch.

Graphical abstract: Photo-controllable electronic switches based on azopyridine derivatives
Photo-controllable electronic switches based on azopyridine derivatives†
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